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Compound of Interest

Compound Name:
6-((2-fluorobenzyl)oxy)benzofuran-

3(2H)-one

CAS No.: 161953-32-8

Cat. No.: B2482059

Get Quote

From MAO-B Inhibition to Aurone-Based Oncolytics
Executive Summary
The 3-coumaranone (benzofuran-3(2H)-one) scaffold is a bicyclic heterocycle distinct from its

isomer, coumarin (chromen-2-one). While coumarins are defined by a six-membered lactone

ring, 3-coumaranones possess a five-membered furanone ring fused to a benzene moiety. This

structural nuance imparts unique chemical reactivity, primarily driven by the active methylene

group at the C2 position.

In medicinal chemistry, 3-coumaranone is a "privileged structure" serving two primary roles:

Direct Acting Agent: Highly selective, reversible inhibitors of Monoamine Oxidase B (MAO-B)

for Parkinson’s disease therapy.

Synthetic Intermediate: The precursor to Aurones (2-benzylidene-3-coumaranones), which

exhibit potent tubulin polymerization inhibition and VEGFR-2 kinase activity in oncology.
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Chemical Architecture & Reactivity
The Core Scaffold
The 3-coumaranone system exists in a dynamic equilibrium. The C2 position is flanked by an

ether oxygen and a carbonyl group, making the C2 protons highly acidic (

).

Keto-Enol Tautomerism: The keto form is thermodynamically favored, but the enol form (3-

hydroxybenzofuran) drives reactivity with electrophiles.

Active Methylene (C2): This is the primary site for functionalization, allowing for rapid

generation of diverse libraries via Aldol condensation with aldehydes (yielding aurones).

Synthesis Pathways
The most robust synthetic route involves the intramolecular cyclization of

-substituted phenoxy precursors.

DOT Diagram: Synthesis Logic
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Figure 1: Primary synthetic workflows for accessing the 3-coumaranone core and its

derivatives.

Medicinal Chemistry Landscape[1]
Neurodegeneration: MAO-B Inhibition
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The 3-coumaranone core is a validated scaffold for treating neurodegenerative disorders like

Parkinson's Disease (PD) and Alzheimer's Disease (AD).

Target: Monoamine Oxidase B (MAO-B).

Mechanism: Competitive, reversible inhibition. Unlike irreversible propargylamines (e.g.,

selegiline), 3-coumaranones do not covalently modify the flavin cofactor, potentially reducing

side effects like the "cheese effect" (hypertensive crisis associated with MAO-A inhibition).

Potency: Optimized derivatives exhibit

values in the low nanomolar range (

).

Key SAR:

C6 Position: Substitution is critical. A benzyloxy group at C6 increases potency by ~200-

fold compared to a hydroxyl group.

Selectivity: The scaffold naturally favors the smaller hydrophobic cavity of MAO-B over

MAO-A.

Oncology: Aurones as Microtubule Destabilizers
When the C2 methylene is condensed with benzaldehydes, the resulting Aurones mimic the

structure of Combretastatin A-4 and Colchicine.

Target: Tubulin (Colchicine binding site).[1][2]

Mechanism: Inhibits tubulin polymerization, arresting cells in the G2/M phase and inducing

apoptosis.[1]

Secondary Targets: Some derivatives inhibit VEGFR-2 (angiogenesis) and Pin1 (isomerase

involved in oncogenic signaling).

Key SAR:
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Trimethoxy Motif: A 3',4',5'-trimethoxy substitution on the benzylidene ring (Ring B) is

essential for high affinity to the colchicine binding pocket.

Configuration: The (Z)-isomer is thermodynamically more stable and generally more

bioactive than the (E)-isomer.

Quantitative Activity Data
Compound
Class

Target
Key
Substituent / Activity Ref

3-Coumaranone MAO-B 6-Benzyloxy [1, 2]

3-Coumaranone MAO-A 6-Benzyloxy (Inactive) [1]

Aurone Tubulin

3',4',5'-

Trimethoxy (Ring

B)
(Cell Growth) [3]

Aurone VEGFR-2

3-

Methyl/Morpholin

e

[4]

Structure-Activity Relationship (SAR) Analysis
The biological fate of the scaffold is determined by specific "vectors" of modification.

DOT Diagram: SAR Logic
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Figure 2: Structural vectors controlling the switch between Neuroprotective (MAO-B) and

Anticancer (Tubulin) activity.

Experimental Protocols
Synthesis of 6-Methoxybenzofuran-3(2H)-one (Core)
A scalable protocol via intramolecular Friedel-Crafts cyclization.

O-Alkylation: Dissolve 3-methoxyphenol (10 mmol) in acetone (50 mL). Add

(12 mmol) and ethyl chloroacetate (11 mmol). Reflux for 6 hours. Filter and evaporate to
yield ethyl 2-(3-methoxyphenoxy)acetate.

Hydrolysis: Treat the ester with 10% NaOH (aq) at RT for 2 hours. Acidify with HCl to

precipitate the free acid.

Cyclization: Dissolve the phenoxyacetic acid precursor (5 mmol) in dry dichloromethane

(DCM). Add thionyl chloride (
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, 6 mmol) and catalytic DMF. Stir 1 hr to form the acid chloride.

Ring Closure: Cool to 0°C. Add anhydrous

(6 mmol) portion-wise. Stir at RT for 4 hours.

Workup: Quench with ice-water. Extract with DCM. Wash with brine, dry over

, and concentrate. Purify via silica gel chromatography (Hexane:EtOAc).

Synthesis of Aurone Derivatives (Anticancer)
Microwave-assisted condensation for library generation.

Reagents: Mix 3-coumaranone (1 mmol) and the appropriate benzaldehyde (1.1 mmol) in

ethanol (5 mL).

Catalyst: Add 10 mol% aqueous NaOH or basic alumina.

Reaction: Irradiate in a microwave reactor at 80°C for 5–10 minutes (or reflux for 3 hours).

Isolation: Cool the mixture. The aurone product typically precipitates as yellow needles. Filter

and wash with cold ethanol. Recrystallize from ethanol/DMF.

MAO-B Inhibition Assay (Fluorometric)
To validate neuroprotective potential.

Enzyme Source: Recombinant human MAO-B (Sigma-Aldrich).

Substrate: Kynuramine (non-fluorescent), which is oxidized to 4-hydroxyquinoline

(fluorescent).

Protocol:

Incubate test compound (0.001 – 10 µM) with MAO-B enzyme in phosphate buffer (pH

7.4) for 15 min at 37°C.

Add Kynuramine (
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) to initiate reaction.

Incubate for 20 min.

Stop reaction with 2N NaOH.

Detection: Measure fluorescence (Ex 310 nm / Em 400 nm). Calculate

using non-linear regression.

Future Outlook
The 3-coumaranone scaffold is evolving beyond simple inhibition. Current trends include:

PROTACs: Utilizing the high affinity of the 3-coumaranone core for MAO-B to design

Proteolysis Targeting Chimeras for degrading MAO-B in glioblastoma.

Dual-Target Ligands: Hybrids combining the 3-coumaranone (MAO-B) and N-

benzylpiperidine (AChE) pharmacophores for multi-modal Alzheimer’s therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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